Cas no 1019191-59-3 (ethyl 4-[1-(3-chlorophenyl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate)

• Product Name: ethyl 4-[1-(3-chlorophenyl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate
• CAS No: 1019191-59-3
• MF: C₁₇H₂₀ClN₅O₃
• MW: 377.825402259827
• CID: 5380790
• Update Time: 2025-07-24

ethyl 4-[1-(3-chlorophenyl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-[[[1-(3-chlorophenyl)-1H-1,2,3-triazol-4-yl]carbonyl]amino]-, ethyl ester
• ethyl 4-[1-(3-chlorophenyl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate

• Inchi： 1S/C17H20ClN5O3/c1-2-26-17(25)22-8-6-13(7-9-22)19-16(24)15-11-23(21-20-15)14-5-3-4-12(18)10-14/h3-5,10-11,13H,2,6-9H2,1H3,(H,19,24)
• InChI Key： YYCLKKNBWIKBCL-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCC(NC(C2=CN(C3=CC=CC(Cl)=C3)N=N2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on ethyl 4-[1-(3-chlorophenyl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate

Ethyl 4-[1-(3-Chlorophenyl)-1H-1,2,3-Triazole-4-Amido]Piperidine-1-Carboxylate (CAS No. 1019191-59-3): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Ethyl 4-[1-(3-chlorophenyl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate (CAS No. 1019191-59-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is a member of the triazole class, which is known for its broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties.

The structure of ethyl 4-[1-(3-chlorophenyl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate is characterized by a central piperidine ring linked to a triazole moiety through an amide bond. The triazole ring is further substituted with a 3-chlorophenyl group, which imparts additional stability and reactivity to the molecule. The ethyl ester group at the carboxylic acid position adds solubility and enhances the compound's bioavailability.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. One common approach involves the coupling of 4-amino-piperidine with 4-chloro-phenylacetonitrile to form the intermediate amide. Subsequent reaction with ethyl chloroformate yields the final product. The use of copper(I) catalyzed azide-alkyne cycloaddition (CuAAC) has also been reported as an efficient method for constructing the triazole ring, highlighting the versatility of this synthetic strategy.

Recent research has focused on the biological activities and potential therapeutic applications of ethyl 4-[1-(3-chlorophenyl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated promising activity against various microbial pathogens, making it a potential candidate for the development of new antimicrobial agents.

In the context of drug discovery, ethyl 4-[1-(3-chlorophenyl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate has been evaluated for its ability to modulate specific biological targets. For instance, it has been shown to interact with G-protein coupled receptors (GPCRs), which are key targets in many therapeutic areas including cardiovascular diseases and neurological disorders. The compound's ability to selectively bind to these receptors suggests its potential as a lead molecule for further optimization.

Furthermore, pharmacokinetic studies have revealed that ethyl 4-[1-(3-chlorophenyl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity profile make it an attractive candidate for preclinical and clinical evaluation.

The safety profile of this compound has also been extensively studied. Toxicological assessments have shown that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, ethyl 4-[1-(3-chlorophenyl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate (CAS No. 1019191-59-3) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structure and favorable pharmacological properties make it an attractive target for further research and development in the field of medicinal chemistry.